molecular formula C10H10BBrN2O4 B8426348 (6-Amino-5-bromo-3-(methylcarbamoyl)benzofuran-2-yl)boronic acid

(6-Amino-5-bromo-3-(methylcarbamoyl)benzofuran-2-yl)boronic acid

Cat. No.: B8426348
M. Wt: 312.91 g/mol
InChI Key: NYZFXHKMAJPRBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(6-Amino-5-bromo-3-(methylcarbamoyl)benzofuran-2-yl)boronic acid is a useful research compound. Its molecular formula is C10H10BBrN2O4 and its molecular weight is 312.91 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10BBrN2O4

Molecular Weight

312.91 g/mol

IUPAC Name

[6-amino-5-bromo-3-(methylcarbamoyl)-1-benzofuran-2-yl]boronic acid

InChI

InChI=1S/C10H10BBrN2O4/c1-14-10(15)8-4-2-5(12)6(13)3-7(4)18-9(8)11(16)17/h2-3,16-17H,13H2,1H3,(H,14,15)

InChI Key

NYZFXHKMAJPRBG-UHFFFAOYSA-N

Canonical SMILES

B(C1=C(C2=CC(=C(C=C2O1)N)Br)C(=O)NC)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of LDA in THF (62.5 mmol, 70 mL, freshly prepared), 6-amino-5-bromo-N-methylbenzofuran-3-carboxamide (4 g, 14.86 mmol) in THF (60 mL) was added dropwise at −78° C. under N2. After the mixture was stirred for 1 hour, trimethyl borate (6.18 g, 59.5 mmol) was added dropwise at −78° C. After the mixture was stirred for 1 hour, NH4Cl (a.q.) was added, and the mixture was extracted with EtOAc (100 mL×3), dried over Na2SO4, filtrated and concentrated to give (6-amino-5-bromo-3-(methylcarbamoyl)benzofuran-2-yl)boronic acid (3.3 g, yield: 70%). 1H-NMR (DMSO-d6, 400 MHz) δ 9.56 (s, 2H), 8.46 (d, J=4.8 Hz, 1H), 8.00 (s, 1H), 6.95 (s, 1H), 5.20˜5.82 (br s, 2H), 2.87 (d, J=4.8 Hz, 3H). MS (M+H)+: 313/315.
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6-amino-5-bromo-N-methylbenzofuran-3-carboxamide
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4 g
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60 mL
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6.18 g
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